Cas no 1213972-92-9 ((3R)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1213972-92-9
• MF: C₉H₈ClFN₂
• MW: 198.624624252319
• CID: 5591370
• PubChem ID: 55276391
• Update Time: 2025-05-23

(3R)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-4-chloro-2-fluoro-, (βR)-
• N14959
• AKOS006327176
• 1213972-92-9

• Inchi： 1S/C9H8ClFN2/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5,9H,3,13H2/t9-/m1/s1
• InChI Key： HOCRXDZCJNTSOQ-SECBINFHSA-N
• SMILES： C(#N)C[C@@H](N)C1=CC=C(Cl)C=C1F

Computed Properties

• Exact Mass: 198.0360041g/mol
• Monoisotopic Mass: 198.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 342.5±37.0 °C(Predicted)
• pka: 6.17±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(4-CHLORO-2-FLUOROPHENYL)PROPANENITRILE

(3R)-3-Amino-3-(4-chloro-2-fluorophenyl)propanenitrile

The compound with CAS No. 1213972-92-9, known as (3R)-3-amino-3-(4-chloro-2-fluorophenyl)propanenitrile, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable building block for advanced chemical synthesis.

The structure of (3R)-3-amino-3-(4-chloro-2-fluorophenyl)propanenitrile consists of a central chiral carbon atom bonded to an amino group (-NH₂), a nitrile group (-CN), and a substituted phenyl ring. The phenyl ring is further substituted with chlorine and fluorine atoms at the 4 and 2 positions, respectively, which introduces electronic and steric effects that influence the compound's reactivity and properties.

Recent studies have highlighted the importance of chiral compounds like (3R)-3-amino-3-(4-chloro-2-fluorophenyl)propanenitrile in asymmetric synthesis. Researchers have demonstrated that the presence of the amino and nitrile groups can serve as versatile handles for further functionalization, enabling the construction of complex molecular architectures with high precision.

In terms of synthesis, this compound can be prepared via various routes, including nucleophilic substitution and coupling reactions. The stereochemistry at the chiral center is crucial for determining the compound's properties and reactivity. Recent advancements in catalytic asymmetric synthesis have provided efficient methods for constructing this compound with high enantiomeric excess, which is essential for its application in drug discovery.

The application of (3R)-3-amino-3-(4-chloro-2-fluorophenyl)propanenitrile extends beyond organic synthesis. It has been explored as a potential precursor in the development of biologically active molecules, particularly in the field of medicinal chemistry. Its ability to undergo multiple types of reactions makes it a versatile tool for designing novel drug candidates with specific pharmacological profiles.

Furthermore, the compound's electronic properties, influenced by the electron-withdrawing chlorine and fluorine substituents on the phenyl ring, make it an interesting candidate for materials science applications. Researchers are investigating its potential as a component in advanced materials such as polymers or semiconductors.

In conclusion, (3R)-3-amino-3-(4-chloro-2-fluorophenyl)propanenitrile is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, stereochemistry, and reactivity make it an invaluable asset in modern chemical research.